Titanium dioxide

• IUPAC Name: dioxotitanium
• InChI: InChI=1S/2O.Ti
• InChI Key: GWEVSGVZZGPLCZ-UHFFFAOYSA-N
• Canonical SMILES: O=[Ti]=O
• Molecular Formula: O2Ti, TiO2
• Molecular Weight: 79.866 g/mol
• Physical Description: Titanium dioxide is an odorless white powder. Tasteless. pH 7.5. Occurs in three crystalline forms. (NTP, 1992), Dry Powder; Liquid, Other Solid; Other Solid, White to slightly coloured powder, White, odorless powder; Found naturally in the minerals rutile, anatase (or octahedrite), brookite, ilemnite (FeTiO3), and perovskite (CaTiO3). [Merck Index], COLOURLESS-TO-WHITE CRYSTALLINE POWDER., White, odorless powder.
• Boiling Point: 4532 to 5432 °F at 760 mmHg (NTP, 1992), 2500-3000 °C, 4532-5432 °F
• Solubility: less than 1 mg/mL at 68 °F (NTP, 1992), Insoluble in water and organic solvents. Dissolves slowly in hydrofluoric acid and in hot concentrated sulphuric acid., Insoluble in water, Soluble in hot concentrated sulfuric acid; in hydrofluoric acid; insoluble in hydrochloric acid, nitric acid or diluted sulfuric acid, INSOL IN ORG SOLVENTS, SOLUBLE IN ALKALI, Solubility in water: none, Insoluble
• Density: 3.9 to 4.2 (NTP, 1992), 4.23, White, orthorhombic crystals; density: 4.17 g/cu cm /Titanium(IV)oxide (Brookite)/, 3.9-4.3 g/cm³, 4.26
• Vapor Pressure: 0 mmHg at 68 °F Essentially (NTP, 1992), 0 mmHg (approx)
• Mechanism of Action: Diminish the penetration of ultraviolet (UV) light through the epidermis by absorbing UV radiation within a specific wavelength range. The amount and wavelength of UV radiation absorbed are affected by the molecular structure of the sunscreen agent., Diminish the penetration of ultraviolet (UV) light through the epidermis by absorbing UV radiation within a specific wavelength range. The amount and wavelength of UV radiation absorbed are affected by the molecular structure of the sunscreen agent. /Sunscreen agents, topical/
• Color/Form: White, tetragonal crystals, White powder in two crystalline forms, anatase and rutile, AMORPHOUS, INFUSIBLE POWDER, White powder
• CAS No.: 13463-67-7, 864179-42-0, 200075-84-9, 1317-80-2, 1317-70-0, 1317-70-7
• Melting Point: 3380 °F (decomposes) (NTP, 1992), 1855 °C, 3326-3362 °F

Description

Titanium dioxide, also known as titanium(IV) oxide, is an inorganic compound with the chemical formula TiO₂. It is a white, odorless solid that is insoluble in water. This compound occurs naturally in several mineral forms, including rutile, anatase, and brookite. It is widely used as a pigment due to its brightness and high refractive index, making it an essential component in products such as paints, coatings, plastics, paper, and cosmetics .

Mechanism of Action

Target of Action

Titanium dioxide (TiO2) is a white powder extensively used in various industries due to its chemical inertness, low cost, and availability . It has a wide range of applications in photocatalysis, the pharmaceutical industry, and food processing sectors . Its primary targets include water and food for decontamination, skin for protection against harmful radiation , and various bacteria due to its antimicrobial properties .

Mode of Action

This compound acts as both a semiconductor and light scatterer . Its practical uses stem from its dual feature. When illuminated in aqueous media with UV light, TiO2 produces an array of reactive oxygen species (ROS) . This capability to produce ROS and thus induce cell death has found application in the photodynamic therapy (PDT) for the treatment of a wide range of maladies, from psoriasis to cancer .

Biochemical Pathways

This compound nanoparticles (TiO2 NPs) are likely to accumulate in the gastrointestinal tract, but they are also found to penetrate the body circulation and reach distant organs . They accumulate in the liver and cause oxidative stress and inflammatory reactions, resulting in pathological damage . Furthermore, TiO2 NPs are eliminated mostly through feces, and their lengthy residence in the gut exposes them to microbiota . The gut microbiota is also dysbiotic due to this compound’s antibacterial capabilities . This further leads to changes in the amount of microbiota metabolites, which can reach the liver with blood circulation and trigger hepatotoxicity through the gut-liver axis .

Pharmacokinetics

The pharmacokinetics of this compound depends on many factors, including particle type, surface charge, surface coating, size, dose, and exposure route . This compound can generally enter the body in three ways: orally, transdermally, or by injection . Six hours after this compound was administered to rats through IV injection at 250 mg/kg body weight, the highest concentration appeared in the liver; after 24 hours, the highest concentration was detected in the celiac lymph nodes, which filter the lymph from the liver .

Result of Action

This compound’s result of action is largely dependent on its application. In the context of its use as a sunscreen agent, it absorbs UV rays, protecting the skin from harmful radiation . In the context of its use in photocatalysis, it can act as a catalyst, enhancing the compound’s reactivity in the visible spectra . In the context of its antimicrobial properties, it can alter the abundance and composition of the gut microbiota .

Action Environment

The environmental impact of this compound nanoparticles is largely dependent on their concentration. At current expected concentrations (25 μg L−1), TiO2 nanoparticles pose negligible risk to marine microbes . Higher concentrations (25 mg l−1) resulted in decreased microalgal biomass and other negative effects . Therefore, the environmental risk of TiO2 towards marine microbial species appears low, however the potential for adverse effects in hotspots of contamination exists .

Biochemical Analysis

Biochemical Properties

Titanium dioxide nanoparticles have been extensively applied in reservoirs to improve hydrocarbons recovery . An experimental investigation of nanofluids prepared with this compound nanoparticles with polyacrylamide at low salinity was conducted to study the value addition they bring to Enhanced Oil Recovery Process .

Cellular Effects

This compound nanoparticles can trigger biochemical and proteome modifications in wheat plants under the biotic stress caused by Puccinia striiformis . The nanoparticles were found to be smaller than 100 nm and exhibited O-H, N-H, C-C, and Ti-O stretching .

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with various biomolecules. For instance, in the presence of Puccinia striiformis, this compound nanoparticles can elicit changes in the biochemical and proteome profiles of wheat plants .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. For example, in a study on enhanced oil recovery, sedimentation was observed in all solutions, which mark sufficient time for sedimentation that was observed 72 h .

Metabolic Pathways

This compound can be involved in various metabolic pathways. In the context of enhanced oil recovery, this compound nanoparticles interact with polyacrylamide in a low salinity environment .

Transport and Distribution

The transport and distribution of this compound within cells and tissues can vary depending on the specific context. For instance, in the presence of Puccinia striiformis, this compound nanoparticles can cause changes in the biochemical and proteome profiles of wheat plants .

Subcellular Localization

The subcellular localization of this compound can also vary depending on the context. For example, in wheat plants under biotic stress, this compound nanoparticles can cause changes in the proteome profile .

Preparation Methods

Synthetic Routes and Reaction Conditions: Titanium dioxide can be synthesized through various methods, including the sol-gel process, chemical vapor deposition, and hydrothermal methods .

Sol-Gel Process: This method involves the hydrolysis and condensation of titanium alkoxides, resulting in the formation of a gel that is subsequently dried and calcined to produce this compound.

Chemical Vapor Deposition: In this process, titanium tetrachloride is reacted with oxygen at high temperatures to form this compound.

Hydrothermal Method: This method involves the reaction of titanium precursors in an aqueous solution at elevated temperatures and pressures to produce this compound nanoparticles.

Industrial Production Methods: The two primary industrial methods for producing this compound are the sulfate process and the chloride process .

Sulfate Process: Titanium-rich ores such as ilmenite are treated with sulfuric acid to produce titanium sulfate, which is then hydrolyzed, filtered, and calcined to yield this compound.

Chloride Process: Titanium tetrachloride is produced by reacting titanium-rich ores with chlorine gas. The titanium tetrachloride is then oxidized at high temperatures to produce this compound.

Chemical Reactions Analysis

Titanium dioxide undergoes various chemical reactions, including oxidation, reduction, and photocatalytic reactions .

Oxidation: this compound can act as an oxidizing agent, facilitating the oxidation of organic compounds under ultraviolet light.

Reduction: It can be reduced to lower oxidation states of titanium, such as titanium(III) oxide, under specific conditions.

Photocatalytic Reactions: this compound is a well-known photocatalyst that can generate reactive oxygen species when exposed to ultraviolet light, leading to the degradation of organic pollutants.

Common Reagents and Conditions:

Oxidation Reactions: Typically involve ultraviolet light and oxygen.

Reduction Reactions: Often require reducing agents such as hydrogen or carbon monoxide.

Photocatalytic Reactions: Require ultraviolet light and the presence of organic pollutants or contaminants.

Major Products Formed:

Oxidation: Carbon dioxide and water from the degradation of organic compounds.

Reduction: Lower oxidation states of titanium.

Photocatalytic Reactions: Degraded organic pollutants and reactive oxygen species.

Scientific Research Applications

Titanium dioxide has a wide range of scientific research applications :

Chemistry: Used as a photocatalyst in the degradation of pollutants and in the synthesis of various organic compounds.

Biology: Investigated for its antimicrobial properties and potential use in sterilization processes.

Medicine: Studied for its potential in drug delivery systems and as a component in medical implants due to its biocompatibility.

Industry: Widely used in the production of paints, coatings, plastics, paper, and cosmetics. It is also used in the development of photovoltaic cells and sensors.

Comparison with Similar Compounds

Titanium dioxide is often compared with other metal oxides such as zinc oxide, zirconium dioxide, and hafnium dioxide .

Zinc Oxide: Similar to this compound, zinc oxide is used as a pigment and in sunscreens. zinc oxide has a lower refractive index and different photocatalytic properties.

Zirconium Dioxide: Used in ceramics and as a refractory material. It has higher thermal stability but different photocatalytic activity compared to this compound.

Hafnium Dioxide: Similar in structure to zirconium dioxide, it is used in high-temperature applications and as an insulator in microelectronics.

Uniqueness of this compound:

High Refractive Index: Provides superior brightness and opacity in pigments.

Photocatalytic Activity: Effective in degrading organic pollutants and killing bacteria under ultraviolet light.

Biocompatibility: Suitable for use in medical implants and drug delivery systems.

This compound’s unique combination of properties makes it a versatile and widely used compound in various scientific and industrial applications.

Customer Q & A

Q1: What is the molecular formula and weight of titanium dioxide?

A1: The molecular formula of this compound is TiO2. Its molecular weight is 79.866 g/mol.

Q2: How does the crystalline structure of this compound influence its properties and applications?

A2: this compound exists in different crystalline phases, primarily anatase and rutile. Anatase, with its smaller particle size and higher surface area, exhibits superior photocatalytic activity, making it suitable for applications like water purification and air cleaning. [, , ] Rutile, known for its higher refractive index and UV-light absorbing capacity, finds use in pigments, sunscreens, and energy storage. [, , ]

Q3: Can the anatase phase of this compound transform into the rutile phase at high temperatures?

A3: Yes, the anatase phase of this compound can transform into the rutile phase at elevated temperatures. Studies have shown that this transformation typically occurs between 600°C and 1000°C. [, ] The presence of silica can inhibit this phase transformation, preserving the anatase phase even at higher temperatures. []

Q4: How does thermal modification affect the properties of this compound nanoparticles?

A4: Thermal modification can induce a phase transformation from anatase to rutile in this compound nanoparticles, leading to alterations in surface charge and protein adsorption characteristics. This impacts the material's hemocompatibility and interaction with biological systems. []

Q5: What are the primary catalytic properties of this compound, and how are they utilized?

A5: this compound is a well-known photocatalyst, meaning it can accelerate chemical reactions when exposed to light. This property stems from its ability to generate reactive oxygen species (ROS) upon UV irradiation. [, ] These ROS can degrade organic pollutants, making TiO2 valuable in wastewater treatment [, ] and air purification. [, ]

Q6: Can this compound be used to degrade specific pollutants?

A6: Yes, this compound has been successfully employed in the degradation of various organic pollutants. Studies demonstrate its efficacy in degrading sodium dodecyl benzenesulfonate, a common surfactant, [] as well as methylene blue, a model dye pollutant. []

Q7: How does doping modify the photocatalytic activity of this compound?

A7: Doping this compound with elements like nitrogen, magnesium, silver, or chlorine can enhance its photocatalytic activity by altering its electronic structure and band gap. [, , , , ] This modification allows for greater utilization of visible light, making the doped TiO2 more efficient for practical applications. [, ]

Q8: Can this compound be combined with other materials to enhance its catalytic properties?

A8: Yes, researchers have explored combining this compound with other materials to further enhance its catalytic performance. Examples include: * Polyaniline: This conductive polymer can act as a sensitizer for TiO2, improving light absorption and providing a larger surface area for reactions. [] * Silver Nanoparticles: Incorporating silver nanoparticles onto TiO2 can enhance its antibacterial properties, making it suitable for applications like antibacterial coatings on medical implants. []

Q9: Are there specific methods to fabricate this compound nanostructures with enhanced catalytic activity?

A9: Yes, controlling the morphology and exposed facets of this compound nanostructures can significantly impact their catalytic performance. For example, synthesizing TiO2 with a high proportion of {110} surface exposure has been shown to enhance the photocatalytic degradation of organic dyes like Rhodamine B. []

Q10: What is the role of a support material in this compound photocatalysis?

A10: Utilizing a support material for this compound in photocatalytic applications offers several benefits: * Increased surface area: Supports like silica gel or red ceramic provide a larger surface area for TiO2 deposition, enhancing the contact between the catalyst and pollutants. [, ] * Improved stability: Anchoring TiO2 onto a support can prevent aggregation and improve its stability, leading to a longer lifespan for the catalyst. [, ] * Facilitate recovery and reuse: Supported TiO2 catalysts are easier to recover and reuse, reducing the overall cost of treatment processes. []

Q11: What are the known toxicological concerns associated with this compound nanoparticles?

A11: While generally considered safe in bulk form, nano-sized TiO2 raises toxicological concerns. Studies suggest potential for: * Respiratory toxicity: Inhaled nanoparticles may accumulate in the lungs, causing inflammation and fibrosis. [] * Cellular damage: TiO2 nanoparticles can penetrate cells, potentially causing DNA damage and disrupting cell function. [, ] * Gastrointestinal effects: Ingestion of TiO2 nanoparticles, particularly in conjunction with calcium, may contribute to inflammation in the gut, potentially exacerbating conditions like Crohn's disease. [, ] * Potential impact on gingival tissue: this compound nanoparticles, potentially scattered after dental implant placement, may influence gene expression in gingival tissue, leading to increased expression of interleukin-13α2 receptor and potentially affecting bone resorption. []

Q12: What research has been conducted on the interaction of this compound nanoparticles with biological systems?

A12: Researchers are actively investigating the interaction of TiO2 nanoparticles with biological systems to understand potential health impacts. Studies focus on: * Protein adsorption: TiO2 nanoparticles can adsorb proteins like fibrinogen from biological fluids, potentially affecting blood coagulation and immune responses. [] * Cellular uptake: Research explores how particle size, surface charge, and modifications influence the uptake of TiO2 nanoparticles by different cell types. [] * Inflammatory responses: Studies examine the potential of TiO2 nanoparticles to trigger inflammatory responses in various tissues, including the lungs, gut, and skin. [, , ]

Q13: Are there strategies to mitigate the potential toxicity of this compound nanoparticles?

A13: Research is ongoing to develop strategies for mitigating the potential risks associated with TiO2 nanoparticles. These strategies include: * Surface modifications: Coating TiO2 nanoparticles with biocompatible materials like silica or polymers can alter their surface properties and reduce their reactivity with biological systems. [, ] * Controlling particle size and shape: Synthesizing TiO2 nanoparticles with specific sizes and shapes can influence their biodistribution and interaction with cells, potentially reducing toxicity. [] * Developing safe-by-design approaches: Incorporating toxicological considerations into the design and development of TiO2 nanomaterials can help minimize potential risks. []

Q14: How does this compound interact with the environment, and what are the potential concerns?

A14: this compound, although chemically stable, can enter the environment during production, use, and disposal. Concerns include: * Ecotoxicity: TiO2 nanoparticles can accumulate in aquatic ecosystems, potentially impacting organisms like algae and fish. [] * Persistence: TiO2 is highly persistent in the environment, meaning it does not readily degrade, leading to potential long-term effects. [] * Transport and fate: Understanding how TiO2 nanoparticles are transported and transformed in the environment is crucial for assessing their potential risks. []

Q15: What measures can be taken to minimize the environmental impact of this compound?

A15: Several strategies can help minimize the environmental impact of TiO2: * Sustainable production practices: Implementing cleaner production technologies and reducing waste generation during TiO2 manufacturing can significantly decrease its environmental footprint. [] * Recycling and recovery: Developing efficient methods for recovering and recycling TiO2 from various applications can contribute to a circular economy and reduce waste. [] * Developing safer alternatives: Researching and promoting the use of alternative materials with lower environmental impact can reduce reliance on TiO2. []

Q16: What are some other applications of this compound beyond catalysis and pigments?

A16: this compound's unique properties lend it to a wide range of applications, including: * Sunscreens: Its ability to absorb UV radiation makes it a key ingredient in sunscreens, protecting skin from harmful UV rays. [] * Cosmetics: TiO2 is used as a pigment and opacifier in various cosmetics and personal care products. [] * Food additives: TiO2 is used as a whitening and brightening agent in some food products. [] * Self-cleaning surfaces: TiO2 coatings can create self-cleaning surfaces by breaking down organic dirt and pollutants when exposed to light. [] * Dye-sensitized solar cells: TiO2 is a key component in dye-sensitized solar cells, acting as a photoanode that absorbs sunlight and generates electricity. [, ]

Q17: How are computational chemistry and modeling used in this compound research?

A17: Computational chemistry plays a vital role in: * Understanding structure-property relationships: Simulations can predict how different dopants or modifications affect TiO2's electronic structure and catalytic activity. [] * Designing novel TiO2-based materials: Computational models guide the development of new TiO2 materials with tailored properties for specific applications. [] * Investigating reaction mechanisms: Simulations can elucidate the mechanisms of photocatalytic reactions on TiO2 surfaces, providing insights for improving catalyst efficiency. []

Q18: What are the future research directions for this compound?

A18: Future research on TiO2 focuses on: * Developing sustainable and environmentally friendly synthesis methods. [] * Enhancing its photocatalytic activity under visible light for more efficient solar energy conversion. [, ] * Exploring its potential in emerging fields like energy storage, sensing, and biomedical applications. [] * Addressing toxicological concerns and developing safe-by-design approaches for nanomaterials. []

Q19: How does the concentration of this compound in a coating affect its ability to remove microorganisms from the air?

A19: Research indicates that increasing the concentration of TiO2 in a coating enhances its microorganism removal efficiency. For example, a coating containing 5% Degussa P25 TiO2 mixed with 3% polyethylene glycol (PEG) showed the highest Escherichia coli removal rate (84%) compared to lower TiO2 concentrations or binder-only coatings. []

Q20: Can this compound be incorporated into liposomes, and what are the potential applications of such a system?

A20: Yes, TiO2 nanoparticles can be successfully incorporated into liposomes, forming micro/nanocapsules. [] This technology holds potential for targeted drug delivery and other biomedical applications where controlled release of TiO2 or other encapsulated agents is desired. []

Q21: How does the presence of free formaldehyde affect the properties of nano-titanium dioxide resin?

A21: The presence of free formaldehyde can influence the degradation behavior of nano-TiO2 resin. Studies demonstrate that increasing the loading of nano-TiO2 in the resin enhances the degradation rate of formaldehyde. []

Q22: Can you elaborate on the hierarchical antibacterial effect observed in silver nanoparticle-incorporated polydopamine-modified this compound nanotube coatings?

A22: This hierarchical effect arises from the synergistic action of multiple antibacterial agents within the coating. The this compound nanotubes provide a high surface area for bacterial interaction, while the polydopamine layer enhances silver nanoparticle attachment and offers intrinsic antibacterial properties. [] The released silver nanoparticles further contribute to the sustained antibacterial activity of the coating. []

Q23: How can analytical methods be validated for the accurate determination of this compound in foodstuffs?

A23: Analytical methods for quantifying TiO2 in food require rigorous validation to ensure accurate and reliable results. This involves assessing parameters like accuracy, precision, specificity, linearity, and robustness of the chosen method, such as spectrophotometry. []